Cas no 1203312-06-4 (3-chloro-N-2-(4-ethoxyphenoxy)ethylbenzamide)

• Product Name: 3-chloro-N-2-(4-ethoxyphenoxy)ethylbenzamide
• CAS No: 1203312-06-4
• MF: C₁₇H₁₈ClNO₃
• MW: 319.782723903656
• CID: 6182265
• PubChem ID: 28242276
• Update Time: 2025-05-22

3-chloro-N-2-(4-ethoxyphenoxy)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-2-(4-ethoxyphenoxy)ethylbenzamide
• 1203312-06-4
• 3-chloro-N-[2-(4-ethoxyphenoxy)ethyl]benzamide
• AKOS024512054
• 3-chloro-N-(2-(4-ethoxyphenoxy)ethyl)benzamide
• F5526-0485

• Inchi： 1S/C17H18ClNO3/c1-2-21-15-6-8-16(9-7-15)22-11-10-19-17(20)13-4-3-5-14(18)12-13/h3-9,12H,2,10-11H2,1H3,(H,19,20)
• InChI Key： IIBIPXMJKOZRSJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(NCCOC1C=CC(=CC=1)OCC)=O

Computed Properties

• Exact Mass: 319.0975211g/mol
• Monoisotopic Mass: 319.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-chloro-N-2-(4-ethoxyphenoxy)ethylbenzamide

3-Chloro-N-2-(4-Ethoxyphenoxy)Ethylbenzamide: A Comprehensive Overview

3-Chloro-N-2-(4-Ethoxyphenoxy)ethylbenzamide, also known by its CAS number 1203312-06-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the synthesis, characterization, and applications of this compound, while also exploring recent advancements in its research.

The structure of 3-chloro-N-2-(4-ethoxyphenoxy)ethylbenzamide is characterized by a benzamide backbone with a chlorine substituent at the third position. The ethoxyphenoxy group attached to the nitrogen atom introduces additional complexity and functionality to the molecule. This combination of functional groups makes it a versatile compound with potential applications in pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of benzamide derivatives in drug discovery. The presence of the chlorine atom in this compound enhances its pharmacokinetic properties, making it a promising candidate for therapeutic agents. Researchers have explored its potential as an anti-inflammatory agent, where the ethoxyphenoxy group plays a crucial role in modulating the activity of the compound.

In terms of synthesis, 3-chloro-N-2-(4-ethoxyphenoxy)ethylbenzamide can be prepared through a multi-step process involving nucleophilic substitution and amide formation. The use of environmentally friendly catalysts has been reported in recent literature, which not only improves yield but also aligns with green chemistry principles. These advancements have made the synthesis process more efficient and sustainable.

The application of this compound extends beyond pharmaceuticals. In agrochemicals, it has shown potential as a fungicide due to its ability to inhibit fungal growth effectively. Field trials conducted in 2023 demonstrated its efficacy against common crop pathogens, suggesting its suitability for large-scale agricultural use.

From a materials science perspective, benzamide derivatives like this compound are being investigated for their role in polymer synthesis. The ethoxyphenoxy group imparts unique mechanical properties to polymers, making them suitable for high-performance applications such as aerospace materials and advanced electronics.

The environmental impact of 3-chloro-N-2-(4-ethoxyphenoxy)ethylbenzamide has also been a topic of recent research. Studies indicate that it degrades efficiently under aerobic conditions, reducing concerns about long-term environmental persistence. This finding is particularly important for industries looking to adopt more eco-friendly chemical solutions.

In conclusion, 3-chloro-N-2-(4-ethoxyphenoxy)ethylbenzamide, with its CAS number 1203312-06-4, represents a multifaceted compound with diverse applications across various sectors. Its structural versatility and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As advancements in synthetic methodologies and application studies continue to emerge, this compound is poised to play an increasingly significant role in both academic and industrial settings.